Cas no 91-25-8 (Benzenesulfonic acid,2-formyl-)

Benzenesulfonic acid,2-formyl- Properties

Names and Identifiers

• Benzenesulfonic acid,2-formyl-
• 2-Sulfobenzaldehyde
• 2-formylbenzenesulfonate
• benzaldehyde-2-sulfonic acid
• benzaldehyde-o-sulfonic acid
• CHEMBL3306822
• Benzenesulfonic acid, 2-formyl-
• L6N0M32U65
• o-Sulfobenzaldehyde
• AKOS002256714
• Q27282781
• o-formyl-benzenesulfonic acid
• UNII-L6N0M32U65
• 2-formylbenzenesulfonic acid
• O-FORMYLBENZENESULFONIC ACID
• SHHKMWMIKILKQW-UHFFFAOYSA-N
• DTXSID0046983
• BENZENESULFONIC ACID, O-FORMYL-
• SCHEMBL40458
• 91-25-8
• EINECS 202-053-7
• o-Sulfobenzaldehyd
• DB-261435
• SODIUM BENZALDEHYDE-O-SULFONATE
• +Expand

• InChIKey： SHHKMWMIKILKQW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O4S/c8-5-6-3-1-2-4-7(6)12(9,10)11/h1-5H,(H,9,10,11)
• SMILES： C1=CC=C(C(=C1)C=O)S(=O)(=O)O

Computed Properties

• Exact Mass: 185.99867984g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.99867984g/mol
• Heavy Atom Count: 12
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų